Cas no 2113294-12-3 (ethyl 5-amino-4-tert-butyl-1-ethyl-1H-pyrazole-3-carboxylate)

• Product Name: ethyl 5-amino-4-tert-butyl-1-ethyl-1H-pyrazole-3-carboxylate
• CAS No: 2113294-12-3
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 6288242
• PubChem ID: 165476845
• Update Time: 2025-05-25

ethyl 5-amino-4-tert-butyl-1-ethyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-783979
• 2113294-12-3
• ethyl 5-amino-4-tert-butyl-1-ethyl-1H-pyrazole-3-carboxylate

• Inchi： 1S/C12H21N3O2/c1-6-15-10(13)8(12(3,4)5)9(14-15)11(16)17-7-2/h6-7,13H2,1-5H3
• InChI Key： RNWPOWUXNLXIEG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=C(N)N(CC)N=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 239.16337692g/mol
• Monoisotopic Mass: 239.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.1Ų

Additional information on ethyl 5-amino-4-tert-butyl-1-ethyl-1H-pyrazole-3-carboxylate

Comprehensive Introduction to Ethyl 5-Amino-4-tert-Butyl-1-Ethyl-1H-Pyrazole-3-Carboxylate (CAS No. 2113294-12-3)

Ethyl 5-amino-4-tert-butyl-1-ethyl-1H-pyrazole-3-carboxylate is a specialized organic compound belonging to the pyrazole carboxylate family. With its unique molecular structure, this compound has garnered significant attention in pharmaceutical and agrochemical research. The CAS number 2113294-12-3 serves as a critical identifier for researchers and manufacturers seeking high-purity derivatives for advanced applications. Its synthesis involves multi-step reactions, often requiring precise temperature control and catalytic conditions to achieve optimal yields.

In recent years, the demand for pyrazole-based intermediates has surged due to their versatility in drug discovery. Researchers are particularly interested in how ethyl 5-amino-4-tert-butyl-1-ethyl-1H-pyrazole-3-carboxylate can be modified to enhance bioavailability or target-specific biological pathways. This aligns with current trends in personalized medicine and green chemistry, where sustainable synthesis methods are prioritized. The compound’s tert-butyl group contributes to steric hindrance, influencing its reactivity in cross-coupling reactions—a hot topic in catalysis research.

The compound’s solubility profile makes it suitable for organic solvent-based formulations, a feature frequently searched by chemists optimizing reaction conditions. Analytical techniques like HPLC and NMR spectroscopy are essential for quality verification, as impurities can affect downstream applications. Notably, its ethyl ester moiety allows for further derivatization, enabling the creation of libraries for high-throughput screening—a method widely discussed in AI-driven drug development forums.

From an industrial perspective, 2113294-12-3 is often referenced in patents related to crop protection agents and anti-inflammatory APIs. Its stability under ambient conditions reduces storage challenges, addressing logistical concerns raised in supply chain optimization discussions. Environmental impact assessments of similar compounds highlight the need for biodegradable alternatives, prompting investigations into this molecule’s ecological footprint.

Academic publications emphasize the role of 5-amino pyrazole derivatives in kinase inhibition, a mechanism central to cancer therapy research. The 1-ethyl substitution on the pyrazole ring enhances metabolic resistance, a property debated in ADMET prediction models. These characteristics position the compound as a candidate for structure-activity relationship (SAR) studies, frequently mentioned in computational chemistry queries.

Regulatory compliance remains a key consideration for users of ethyl 5-amino-4-tert-butyl-1-ethyl-1H-pyrazole-3-carboxylate. While not classified as hazardous under major chemical inventories, proper risk assessment protocols must be followed—a topic trending in laboratory safety webinars. The compound’s powdered form requires standard particulate controls, aligning with occupational health guidelines increasingly searched by EHS managers.

Emerging applications include its use as a precursor for fluorescent probes in bioimaging, leveraging its amino group for conjugation. This intersects with the growing market for diagnostic reagents, where 2113294-12-3 derivatives show promise in molecular tagging technologies. Such innovations are frequently explored in nanotechnology conferences and peer-reviewed journals.

In summary, ethyl 5-amino-4-tert-butyl-1-ethyl-1H-pyrazole-3-carboxylate represents a multifaceted building block with expanding relevance across scientific disciplines. Its CAS registry entry facilitates global trade, while ongoing research continues to uncover novel utilities—from material science additives to enzyme modulator design. As synthetic methodologies evolve, this compound is poised to remain a subject of intensive study in both academic and industrial settings.